molecular formula C14H19ClF3NO B8270727 2-(3-Methoxy-5-trifluoromethyl-benzyl)-piperidine hydrochloride CAS No. 1170067-75-0

2-(3-Methoxy-5-trifluoromethyl-benzyl)-piperidine hydrochloride

Cat. No.: B8270727
CAS No.: 1170067-75-0
M. Wt: 309.75 g/mol
InChI Key: SZPATKBWMXFFPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-Methoxy-5-(trifluoromethyl)benzyl alcohol” is a chemical compound with the CAS Number: 916420-98-9 . It has a molecular weight of 206.16 . The IUPAC name for this compound is [3-methoxy-5-(trifluoromethyl)phenyl]methanol .


Molecular Structure Analysis

The InChI code for “3-Methoxy-5-(trifluoromethyl)benzyl alcohol” is 1S/C9H9F3O2/c1-14-8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4,13H,5H2,1H3 .


Chemical Reactions Analysis

“3-(Trifluoromethyl)benzyl bromide” has been used in the preparation of flocoumafen . It has also been used in the preparation of 1-benzylazetidine-3-carboxylic acid derivatives as agonists and antagonists of the S1P5 receptor .


Physical and Chemical Properties Analysis

“3-(Trifluoromethyl)benzyl bromide” has a boiling point of 69 °C/4 mmHg (lit.) . It has a density of 1.565 g/mL at 25 °C (lit.) . The refractive index is n 20/D 1.492 (lit.) .

Safety and Hazards

The safety information for “3-Methoxy-5-(trifluoromethyl)benzyl alcohol” includes the following hazard statements: H315;H319;H335 . The precautionary statements are P261;P280 .

Properties

CAS No.

1170067-75-0

Molecular Formula

C14H19ClF3NO

Molecular Weight

309.75 g/mol

IUPAC Name

2-[[3-methoxy-5-(trifluoromethyl)phenyl]methyl]piperidine;hydrochloride

InChI

InChI=1S/C14H18F3NO.ClH/c1-19-13-8-10(6-11(9-13)14(15,16)17)7-12-4-2-3-5-18-12;/h6,8-9,12,18H,2-5,7H2,1H3;1H

InChI Key

SZPATKBWMXFFPZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)C(F)(F)F)CC2CCCCN2.Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.